1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-4-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a hybrid structure combining a 1,2,3-triazole core linked to a thiophene-hydroxyethyl moiety and a 1-methyl-benzimidazolylmethyl carboxamide group. The presence of the thiophene ring and benzimidazole moiety enhances π-π stacking and hydrogen-bonding interactions, which are critical for target binding .
Properties
IUPAC Name |
1-(2-hydroxy-2-thiophen-2-ylethyl)-N-[(1-methylbenzimidazol-2-yl)methyl]triazole-4-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N6O2S/c1-23-14-6-3-2-5-12(14)20-17(23)9-19-18(26)13-10-24(22-21-13)11-15(25)16-7-4-8-27-16/h2-8,10,15,25H,9,11H2,1H3,(H,19,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNUWTLMCWILXCG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CNC(=O)C3=CN(N=N3)CC(C4=CC=CS4)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N6O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Analogues Identified in Literature
N-(1-Methyl-1H-benzo[d]imidazol-2-yl)-2-(2-(trifluoromethoxy)benzamido)thiazole-4-carboxamide (Compound 3, )
- Structural Differences : Replaces the triazole-thiophene-hydroxyethyl group with a thiazole-trifluoromethoxybenzamide system.
- Synthesis : Achieved via HBTU-mediated coupling in DMF (64% yield) .
- Bioactivity : Exhibits inhibitory activity against undisclosed targets, likely due to the electron-withdrawing CF₃O group enhancing binding affinity.
1-{(1-(2-Substituted Benzyl)-1H-Benzo[d]imidazol-2-yl)Methyl}-3-Arylthioureas (Compounds 3a-p, )
- Structural Differences : Substitutes the triazole-carboxamide with a thiourea linker and varies benzyl substituents.
- Bioactivity : Compounds 3g, 3l, and 3o show potent anticonvulsant activity in MES and PTZ models, outperforming phenytoin .
2-((1,5-Bis(4-Methoxyphenyl)-1H-Imidazol-2-yl)Thio)-N-(Thiazol-2-yl)Acetamide (Compound 8, )
- Structural Differences : Uses a bis-methoxyphenylimidazole-thioacetamide scaffold instead of the triazole-thiophene system.
- Synthesis : Synthesized via nucleophilic substitution (Method D) with K₂CO₃ catalysis .
Physicochemical and Spectroscopic Properties
Notes:
- The target compound’s spectral data (e.g., ¹H-NMR) aligns with benzimidazole and triazole proton environments observed in analogues .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
